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Compound of Interest

Compound Name: HQ005

Cat. No.: B12392025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the proper handling, storage, installation,

and operation of the HQ005 electric actuator in a research and development environment.

Adherence to these protocols will ensure the longevity of the equipment and the integrity of

your automated processes.

Handling and Storage
Proper handling and storage of the HQ005 electric actuator are crucial to prevent damage and

ensure optimal performance.

1.1 Handling:

Avoid dropping or subjecting the actuator to impact.

Do not lift the actuator by the handwheel or any attached cabling.

Ensure hands are clean and dry before handling to prevent contamination of the housing.

1.2 Storage Protocol:

Environment: Store the actuator in a clean, cool, and dry environment.[1] The ambient

temperature should be between -20°C and +70°C.
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Positioning: Store the actuator off the floor to prevent exposure to dust and moisture. If

stored outdoors, ensure it is elevated to avoid immersion in water or snow.[1]

Protection: Keep the actuator covered with a dust protector. The conduit openings should be

sealed to prevent ingress of foreign materials.[1]

Moisture Prevention: For long-term storage, it is advisable to use a desiccant to prevent

moisture buildup inside the housing.

Product Specifications
The HQ005 is a quarter-turn electric actuator suitable for the automation of small ball and

butterfly valves in laboratory and pilot plant settings.

Parameter Specification Reference

Torque Output 50 Nm [2][3][4]

Operating Time (90°) 13 seconds [4]

Power Supply
85-265V AC (1ph, 50/60Hz) or

24V AC/DC
[4]

Rated Current (AC) 0.2A (110V), 0.1A (220V) [1]

Rated Current (DC/AC) 0.8A (24V) [1]

Duty Cycle 70% (S4) [3][4]

Enclosure Rating IP67 [3][4]

Ambient Temperature -20°C to +70°C [3][4]

Mounting ISO 5211 (F03, F04, F05, F07) [3][4]

Weight 2.6 kg [1]

Motor Brushless DC (BLDC) motor [3]

Housing Material

Aluminum die-cast, hard-

anodized with polyester

powder coating

[3]
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Experimental Protocols: Installation and
Commissioning
This section details the protocol for the installation and commissioning of the HQ005 actuator

for automated valve control in a laboratory setup.

3.1 Pre-Installation Checks:

Verify that the actuator's specifications (voltage, torque) match the requirements of the valve

and the experimental setup.

Inspect the actuator for any signs of damage that may have occurred during shipping.

Ensure the valve is in the fully open or fully closed position before mounting the actuator.

3.2 Mechanical Installation Protocol:

Ensure the mounting flange of the valve is clean and free of debris.

Align the actuator's drive shaft with the valve stem.

Mount the actuator onto the valve's ISO 5211 mounting pad.

Secure the actuator with appropriate bolts and washers, tightening them in a cross pattern to

ensure even pressure.

3.3 Electrical Installation Protocol:

Safety First: Disconnect all power sources before making any electrical connections.

Remove the actuator cover to access the terminal block.

Refer to the specific wiring diagram for your model (On/Off or Modulating) and power supply.

Connect the power supply wires to the designated terminals.

Connect any control signal wires (for modulating actuators) to the appropriate terminals.
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Ensure all connections are secure and that there are no loose strands of wire.

Close and secure the actuator cover, ensuring the O-ring seal is correctly in place to

maintain the IP67 rating.

3.4 Commissioning Protocol:

Apply power to the actuator.

For on-off actuators, send a signal to open and close the valve, verifying the correct direction

of rotation.

For modulating actuators, apply a control signal (e.g., 4-20mA or 0-10V) and verify that the

actuator moves to the correct intermediate positions.

Check the visual position indicator on the top of the actuator to confirm it accurately reflects

the valve's position.

Set the limit switches if necessary to define the open and closed positions.

Diagrams
4.1 Installation Workflow
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Figure 1: HQ005 Installation Workflow
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Figure 1: HQ005 Installation Workflow

4.2 On/Off Control Logic
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Figure 2: On/Off Control Logic
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Figure 2: On/Off Control Logic

4.3 Modulating Control Signal Pathway
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Figure 3: Modulating Control Signal Pathway
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Figure 3: Modulating Control Signal Pathway

Maintenance and Troubleshooting
Regular maintenance will extend the life of the HQ005 actuator.

5.1 Preventative Maintenance:

Annual Inspection: At least once a year, disconnect power and inspect the actuator. Check

for any signs of corrosion, damage to the housing, and secure mounting.
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Lubrication: The HQ005 is lubricated for life and should not require additional lubrication

under normal operating conditions.[1]

Cycling: If the actuator is idle for extended periods, it is recommended to cycle it at least

once a month to ensure proper operation.

5.2 Troubleshooting:

Problem Possible Cause Solution Reference

Actuator does not

operate
No power supply

Verify the line voltage

matches the

actuator's nameplate

rating. Check fuses

and circuit breakers.

[1]

Incorrect wiring

Check the internal

wiring against the

provided wiring

diagram.

[1]

Actuator moves in the

wrong direction

Incorrect wiring of

open/close signals

Reverse the wiring for

the open and close

signals.

Actuator does not fully

open or close

Limit switches are not

set correctly

Adjust the limit switch

cams to the desired

open and closed

positions.

Valve position does

not match control

signal (modulating)

Incorrect calibration

Recalibrate the

positioner card

according to the

manufacturer's

instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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